Cas no 16121-05-4 (2,7-Oxecanedione,8-methyl-)
2,7-Oxecanedione,8-methyl- structure
Product Name:2,7-Oxecanedione,8-methyl-
CAS No:16121-05-4
MF:C10H16O3
MW:184.232243537903
CID:221795
PubChem ID:266997
Update Time:2025-04-19
2,7-Oxecanedione,8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Oxecanedione,8-methyl-
- 8-methyloxecane-2,7-dione
- AC1L6H9E
- AC1Q6HQ2
- AG-J-07332
- AR-1H4810
- CTK4D0772
- NSC106095
- NSC-106095
- DTXSID10295889
- 16121-05-4
-
- Inchi: 1S/C10H16O3/c1-8-6-7-13-10(12)5-3-2-4-9(8)11/h8H,2-7H2,1H3
- InChI Key: CWAINCBOQQCYQY-UHFFFAOYSA-N
- SMILES: O1C(CCCCC(C(C)CC1)=O)=O
Computed Properties
- Exact Mass: 184.10998
- Monoisotopic Mass: 184.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.015
- Boiling Point: 345.3°C at 760 mmHg
- Flash Point: 154.3°C
- Refractive Index: 1.442
- PSA: 43.37
- LogP: 1.69890
2,7-Oxecanedione,8-methyl- Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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